5-Butyl-3,3-dimethyloxolan-2-one

• CAS No.: 62581-37-7
• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 5-butyl-3,3-dimethyloxolan-2-one
• InChI: InChI=1S/C10H18O2/c1-4-5-6-8-7-10(2,3)9(11)12-8/h8H,4-7H2,1-3H3
• InChI Key: XQFBUZXWKBZMHB-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1CC(C(=O)O1)(C)C

Description

5-Butyl-3,3-dimethyloxolan-2-one is a γ-lactone derivative characterized by a five-membered oxolane ring with a butyl group at position 5 and two methyl groups at position 3. Its molecular formula is C₉H₁₆O₂, and it belongs to a class of compounds widely studied for applications in organic synthesis, flavor chemistry, and materials science. The steric and electronic effects of its substituents influence its reactivity, stability, and physical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Butyl-3,3-dimethyloxolan-2-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method is the reaction of 5-butyl-3,3-dimethyl-1,4-pentanediol with an acid catalyst, such as sulfuric acid, to promote the formation of the oxolane ring. The reaction is usually carried out at elevated temperatures to facilitate the cyclization process.

Industrial Production Methods

In industrial settings, the production of 5-Butyl-3,3-dimethyloxolan-2-one may involve continuous flow reactors to ensure consistent quality and yield. The use of advanced catalytic systems and optimized reaction conditions can enhance the efficiency of the production process, making it suitable for large-scale manufacturing.

Chemical Reactions Analysis

Types of Reactions

5-Butyl-3,3-dimethyloxolan-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the oxolane ring into more saturated derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like halides (Cl-, Br-) and alkoxides (RO-) can be employed in substitution reactions.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Saturated oxolane derivatives.

Substitution: Various substituted oxolane compounds.

Scientific Research Applications

5-Butyl-3,3-dimethyloxolan-2-one has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in organic synthesis and as a solvent in various chemical reactions.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of 5-Butyl-3,3-dimethyloxolan-2-one involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural Analogues and Key Differences

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Features/Applications	Reference ID
5-Butyl-3,3-dimethyloxolan-2-one	Butyl (C5), 3,3-dimethyl (C3)	C₉H₁₆O₂	156.22 g/mol	High steric hindrance; potential flavor intermediate
5-Butyl-4-methyloxolan-2-one	Butyl (C5), 4-methyl (C4)	C₉H₁₆O₂	156.22 g/mol	Altered ring strain; distinct reactivity profile
5-(Iodomethyl)-3,3-dimethyloxolan-2-one	Iodomethyl (C5), 3,3-dimethyl (C3)	C₇H₁₁IO₂	238.06 g/mol	Halogenated derivative; reactive in cross-coupling
5-(3,3-Dichloroprop-2-enyl)-5-methyloxolan-2-one	Dichloropropenyl (C5), methyl (C5)	C₈H₁₀Cl₂O₂	209.07 g/mol	Chlorinated lactone; agrochemical intermediate

Physical and Chemical Properties

• Boiling Points : Halogenated derivatives (e.g., iodomethyl or dichloro compounds) exhibit higher boiling points due to increased molecular weight and polarity .
• Solubility : The 3,3-dimethyl group in the target compound enhances lipophilicity, reducing water solubility compared to less substituted analogues .
• Stability : Steric protection from 3,3-dimethyl groups may slow hydrolysis of the lactone ring compared to 4-methyl or unsubstituted variants .